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The following table summarizes the key experimental findings for Robinin from recent scientific literature.

Biological Activity Experimental Model
Key Findings & Quantitative
Data

Proposed
Signaling
Pathway

Cardioprotection
[1]

H9c2 cardiomyocytes;
Sprague-Dawley rats

(ISO-induced injury)

↓ ROS generation; ↓
apoptosis; preserved cell

morphology; modulated ER
stress proteins (dose-

dependent).

Not fully detailed;
involves inhibition

of ER stress-
mediated

apoptosis.

Anti-tumor
(Pancreatic
Cancer) [2]

Pancreatic cancer cell

lines (Mia-PACA2,
PANC-1); mouse model

↓ Cell proliferation & migration

(CCK-8, wound healing
assay); ↓ EMT markers (α-

SMA, Snail); ↓ inflammation
(IL-6, TNF-α).

TLR2 → PI3K →

AKT

Anti-inflammatory
[3]

Ox-LDL induced
inflammatory model

Ameliorated inflammatory
insult.

TLR4 → NF-κB
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For researchers interested in replicating these studies, here is a detailed look at the methodologies used in the

key papers.

Cardioprotective Effects (in vitro) [1]

Cell Culture: H9c2 cardiomyoblasts from rat embryos were cultured in high-glucose DMEM
with 10% FBS and differentiated using retinoic acid.

Treatment Groups: Cells were divided into:
Control (medium only)

Robinin-only (50 µg/mL)
Robinin (50 µg/mL) + Isoproterenol (ISO, 100 µM)

Metoprolol (50 µM) + ISO (100 µM)
Assays: Cell viability (MTT assay), intracellular ROS detection (DCFH2-DA fluorescent probe),

and apoptosis analysis (Acridine Orange/Ethidium Bromide double staining).

Anti-tumor Effects (in vitro) [2]

Cell Lines: Human pancreatic cancer cells (Mia-PACA2, PANC-1) and a normal pancreatic

ductal cell line (HPNE).
Cytotoxicity & Proliferation: Measured using a Cell Counting Kit-8 (CCK-8). Cells were

treated with Robinin (500 nM to 10 µM) for 24 hours for cytotoxicity, and proliferation was
monitored over 72 hours.

Migration: Assessed via a wound healing assay.
Molecular Analysis: Expression of markers for EMT (α-SMA, Snail) and inflammation (IL-6,

TNF-α) were evaluated using qRT-PCR and Western blot. A TLR2 agonist (CU-T12-9) was
used to confirm Robinin's target.

Signaling Pathway Diagram

The study on pancreatic cancer identified a specific signaling pathway through which Robinin exerts its

anti-tumor effects. The diagram below illustrates this mechanism.
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Insights for Further Research

The current literature clearly establishes Robinin's bioactivity in distinct disease models, but a direct

comparison with its structural analogs is a significant knowledge gap. To advance your research, I suggest

the following steps:

Focus on the Core Structure: Robinin is a glycoside of the flavonoid Kaempferol, connected to
sugar moieties (rhamnose and galactose) [4]. Your search for analogs should center on other

Kaempferol glycosides.
Refine Your Search: You will likely need to perform more targeted searches using terms like

"kaempferol glycosides biological activity," "kaempferol derivative comparison," or specifically
investigate compounds mentioned in the literature as being related to Robinin.

Explore Specialized Databases: Platforms like PubChem, ChEMBL, or Scopus can be more
effective for finding information on structural analogs and their comparative bioactivities.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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